Cas no 853680-04-3 (4-Piperidinamine, 1-(4-quinazolinyl)-)

• Product Name: 4-Piperidinamine, 1-(4-quinazolinyl)-
• CAS No: 853680-04-3
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 4238274
• PubChem ID: 60744620
• Update Time: 2025-09-27

4-Piperidinamine, 1-(4-quinazolinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-(4-quinazolinyl)-
• 1-(4-QUINAZOLINYL)-4-PIPERIDINAMINE
• 1-Quinazolin-4-yl-piperidin-4-ylamine
• SCHEMBL2798904
• 1-(Quinazolin-4-yl)piperidin-4-amine
• 853680-04-3
• MFCD11849205
• DTXSID601294404
• 1-quinazolin-4-ylpiperidin-4-amine
• KS-7112
• AKOS009228392

• MDL： MFCD11849205
• Inchi： 1S/C13H16N4/c14-10-5-7-17(8-6-10)13-11-3-1-2-4-12(11)15-9-16-13/h1-4,9-10H,5-8,14H2
• InChI Key： XZOKWLMJJODVFF-UHFFFAOYSA-N
• SMILES： N1(C2=C3C(=NC=N2)C=CC=C3)CCC(N)CC1

Computed Properties

• Exact Mass: 228.137496527Da
• Monoisotopic Mass: 228.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 412.1±35.0 °C at 760 mmHg
• Flash Point: 203.0±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Piperidinamine, 1-(4-quinazolinyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Piperidinamine, 1-(4-quinazolinyl)-

4-Piperidinamine, 1-(4-quinazolinyl) (CAS No: 853680-04-3)

The compound 4-Piperidinamine, 1-(4-quinazolinyl), with the CAS number 853680-04-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a quinazoline moiety. The integration of these two structural elements imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 4-Piperidinamine, 1-(4-quinazolinyl) in various therapeutic areas. For instance, researchers have explored its role as a potential anticancer agent due to its ability to inhibit key enzymes involved in tumor progression. The quinazoline ring, a heterocyclic structure known for its aromaticity and stability, plays a crucial role in enhancing the molecule's bioactivity. Similarly, the piperidine moiety contributes to the compound's flexibility and ability to interact with biological targets.

The synthesis of 4-Piperidinamine, 1-(4-quinazolinyl) involves a series of well-defined organic reactions, including nucleophilic substitution and condensation processes. These methods ensure high yields and purity, which are essential for both laboratory-scale synthesis and potential large-scale production. The compound's stability under various conditions has also been extensively studied, making it suitable for long-term storage and transportation.

From an analytical standpoint, 4-Piperidinamine, 1-(4-quinazolinyl) has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses provide detailed insights into the compound's molecular structure and stereochemistry, which are critical for understanding its interactions with biological systems.

In terms of applications, 4-Piperidinamine, 1-(4-quinazolinyl) has shown promise in the development of novel drug delivery systems. Its ability to form stable complexes with other molecules makes it a valuable component in nanotechnology-based therapies. Additionally, ongoing research is exploring its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's disease.

The integration of computational chemistry tools has further enhanced our understanding of 4-Piperidinamine, 1-(4-quinazolinyl)'s properties. Molecular docking studies have revealed its binding affinity towards various protein targets, providing a foundation for rational drug design strategies. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are essential for predicting its reactivity in different chemical environments.

In conclusion, 4-Piperidinamine, 1-(4-quinazolinyl) (CAS No: 853680-04-3) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and promising biological activities make it an attractive candidate for further research and development in therapeutic interventions.